Cas no 840532-81-2 (D-GLUTAMIC ACID, N-[[4-[3-(4-FLUOROPHENYL)-5-ISOXAZOLYL]PHENYL]SULFONYL]-)

• Product name: D-GLUTAMIC ACID, N-[[4-[3-(4-FLUOROPHENYL)-5-ISOXAZOLYL]PHENYL]SULFONYL]-
• CAS No: 840532-81-2
• MF: C₂₀H₁₇FN₂O₇S
• MW: 448.421587705612
• CID: 3421972

D-GLUTAMIC ACID, N-[[4-[3-(4-FLUOROPHENYL)-5-ISOXAZOLYL]PHENYL]SULFONYL]- Chemical and Physical Properties

Names and Identifiers

• D-GLUTAMIC ACID, N-[[4-[3-(4-FLUOROPHENYL)-5-ISOXAZOLYL]PHENYL]SULFONYL]-

• Inchi： 1S/C20H17FN2O7S/c21-14-5-1-12(2-6-14)17-11-18(30-22-17)13-3-7-15(8-4-13)31(28,29)23-16(20(26)27)9-10-19(24)25/h1-8,11,16,23H,9-10H2,(H,24,25)(H,26,27)/t16-/m1/s1
• InChI Key： VTCGQXYAOZAHQB-MRXNPFEDSA-N
• SMILES： C(O)(=O)[C@@H](CCC(O)=O)NS(C1=CC=C(C2ON=C(C3=CC=C(F)C=C3)C=2)C=C1)(=O)=O

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 707.1±70.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)